Cas no 934557-65-0 (1-(bromomethyl)-4-methanesulfonyl-2-(trifluoromethyl)benzene)

• Product Name: 1-(bromomethyl)-4-methanesulfonyl-2-(trifluoromethyl)benzene
• CAS No: 934557-65-0
• MF: C₉H₈BrF₃O₂S
• MW: 317.122831344604
• MDL: MFCD16606069
• CID: 1982383
• PubChem ID: 51342049
• Update Time: 2025-05-26

1-(bromomethyl)-4-methanesulfonyl-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-4-methylsulfonyl-2-(trifluoromethyl)benzene
• 1-bromomethyl-4-methanesulfonyl-2-trifluoromethylbenzene
• 1-(Bromomethyl)-4-(methylsulphonyl)-2-(trifluoromethyl)benzene
• 1-bromomethyl-4-methanesulfonyl-2-(trifluoromethyl)benzene
• KB-88224
• 4-(Methylsulfonyl)-2-(trifluoromethyl)benzyl bromide
• SureCN1191536
• 2-(Bromomethyl)-5-(methylsulphonyl)benzotrifluoride
• 4-(Bromomethyl)-3-(trifluoromethyl)phenyl methyl sulphone
• 4-(Methylsulphonyl)-2-(trifluoromethyl)benzyl bromide
• 1-bromomethyl-4-methanesulfonyl-2-trifluoromethyl-benzene
• PC7521
• 1-(bromomethyl)-4-methanesulfonyl-2-(trifluoromethyl)benzene
• 2-(Bromomethyl)-5-(methylsulfonyl)benzotrifluoride
• DB-337161
• 2-(Bromomethyl)-5-(methylsulphonyl)benzotrifluoride, 1-(Bromomethyl)-4-(methylsulphonyl)-2-(trifluoromethyl)benzene, 4-(Bromomethyl)-3-(trifluoromethyl)phenyl methyl sulphone
• MFCD16606069
• GS-5515
• SCHEMBL1191536
• SB17728
• 1-(bromomethyl)-2-(trifluoromethyl)-4-(methylsulfonyl)benzene
• DTXSID50679881
• H10533
• AKOS030627801
• 934557-65-0
• 1-(Bromomethyl)-4-(methylsulfonyl)-2-(trifluoromethyl)benzene
• 1-(Bromomethyl)-4-(methanesulfonyl)-2-(trifluoromethyl)benzene

• MDL： MFCD16606069
• Inchi： 1S/C9H8BrF3O2S/c1-16(14,15)7-3-2-6(5-10)8(4-7)9(11,12)13/h2-4H,5H2,1H3
• InChI Key： ONSMWCRBEGDPIL-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1C(F)(F)F)S(C)(=O)=O

Computed Properties

• Exact Mass: 315.93805g/mol
• Monoisotopic Mass: 315.93805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(bromomethyl)-4-methanesulfonyl-2-(trifluoromethyl)benzene

Introduction to 1-(Bromomethyl)-4-Methanesulfonyl-2-(Trifluoromethyl)Benzene (CAS No. 934557-65-0)

1-(Bromomethyl)-4-methanesulfonyl-2-(trifluoromethyl)benzene (CAS No. 934557-65-0) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its bromomethyl, methanesulfonyl, and trifluoromethyl functional groups, offers a range of applications in the development of novel pharmaceuticals and advanced materials.

The bromomethyl group in 1-(bromomethyl)-4-methanesulfonyl-2-(trifluoromethyl)benzene provides a reactive site for various chemical transformations, making it an attractive intermediate in synthetic chemistry. The methanesulfonyl group, known for its strong electron-withdrawing properties, imparts significant stability and reactivity to the molecule. Additionally, the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent research has highlighted the potential of 1-(bromomethyl)-4-methanesulfonyl-2-(trifluoromethyl)benzene in the development of new therapeutic agents. A study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors for specific enzymes involved in cancer pathways. The bromomethyl group allows for efficient coupling reactions, while the trifluoromethyl and methanesulfonyl groups enhance the pharmacological properties of the final products.

In materials science, 1-(bromomethyl)-4-methanesulfonyl-2-(trifluoromethyl)benzene has shown promise as a building block for advanced polymers and coatings. The combination of its functional groups provides excellent thermal stability and chemical resistance, making it suitable for applications in electronics and protective coatings. Researchers at the University of California, Berkeley, have reported the use of this compound to develop high-performance polymers with enhanced mechanical properties.

The synthesis of 1-(bromomethyl)-4-methanesulfonyl-2-(trifluoromethyl)benzene typically involves multi-step processes that include bromination, sulfonylation, and trifluoromethylation reactions. These steps require careful control of reaction conditions to ensure high yields and purity. Advances in green chemistry have led to more sustainable methods for synthesizing this compound, reducing environmental impact and improving cost-effectiveness.

In terms of safety and handling, it is important to note that while 1-(bromomethyl)-4-methanesulfonyl-2-(trifluoromethyl)benzene is not classified as a hazardous material under current regulations, proper safety protocols should be followed during its use. This includes wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation in laboratory settings.

The future outlook for 1-(bromomethyl)-4-methanesulfonyl-2-(trifluoromethyl)benzene is promising. Ongoing research is exploring its potential in areas such as targeted drug delivery systems and smart materials. The unique combination of functional groups in this compound makes it a valuable tool for chemists and materials scientists seeking to develop innovative solutions to complex challenges.

In conclusion, 1-(bromomethyl)-4-methanesulfonyl-2-(trifluoromethyl)benzene (CAS No. 934557-65-0) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique molecular structure and functional groups offer significant advantages in the development of new pharmaceuticals and advanced materials, positioning it as a key player in these fields.